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Compound of Interest

Compound Name:
methyl 2-bromo-2-

methylpropanoate

Cat. No.: B1346958 Get Quote

An In-Depth Technical Guide to the Safe Handling and Storage of Methyl 2-Bromo-2-
Methylpropanoate

This guide provides a comprehensive overview of the essential precautions and protocols for

the safe handling and storage of Methyl 2-Bromo-2-Methylpropanoate (CAS No: 23426-63-

3). Designed for researchers, chemists, and professionals in drug development, this document

synthesizes critical safety data with practical, field-proven insights to ensure a secure

laboratory environment. The causality behind each recommendation is explained to foster a

deeper understanding of the material's hazards and the necessary control measures.

Compound Profile and Physicochemical Properties
Methyl 2-bromo-2-methylpropanoate, also known as Methyl α-bromoisobutyrate, is a

valuable reagent in organic synthesis, notably as an initiator in Atom Transfer Radical

Polymerization (ATRP).[1] Its utility, however, is matched by its hazardous properties, which

necessitate meticulous handling and storage protocols. Understanding its physical and

chemical characteristics is the foundation of its safe use.

Table 1: Physicochemical Properties of Methyl 2-Bromo-2-Methylpropanoate
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Property Value Source(s)

Molecular Formula C₅H₉BrO₂ [1][2]

Molecular Weight 181.03 g/mol [1][2]

Appearance
Colorless to light yellow clear

liquid/oil
[3]

Density ~1.399 g/mL at 20-25°C [1]

Boiling Point 52°C at 19 Torr

Flash Point 49°C (120.2°F) [4]

Vapor Pressure 4.77 mmHg at 25°C

Solubility
Insoluble in water; Soluble in

chloroform and methanol.[4][5]

Synonyms

Methyl 2-bromoisobutyrate, α-

Bromoisobutyric acid methyl

ester

[6][7]

The compound's flash point of 49°C classifies it as a flammable liquid, a critical factor that

dictates many of the handling and storage requirements described below.[6]

Hazard Identification and GHS Classification
Methyl 2-bromo-2-methylpropanoate is classified as a hazardous substance under the

Globally Harmonized System (GHS).[2] Adherence to these classifications is mandatory for

ensuring personnel safety and regulatory compliance.

Table 2: GHS Hazard Classification
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Pictogram(s) Signal Word Hazard Statement(s)

alt text

alt text

Warning

H226: Flammable liquid and

vapour.[2][6][7]H315: Causes

skin irritation.[2][6][7]H319:

Causes serious eye irritation.

[2][6][7]H335: May cause

respiratory irritation.[2][6][7]

These hazards underscore the necessity of avoiding all direct contact, including inhalation of

vapors, and preventing ignition of the flammable liquid.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, beginning with robust engineering controls and

supplemented by appropriate PPE, is essential for mitigating the risks associated with this

compound.

Engineering Controls: The First Line of Defense
The primary objective of engineering controls is to isolate personnel from the hazard.

Chemical Fume Hood: All handling of methyl 2-bromo-2-methylpropanoate must be

conducted within a properly functioning chemical fume hood to control vapor inhalation.[8]

Ventilation: Use only in a well-ventilated area. Local exhaust ventilation is typically required.

Ensure ventilation is explosion-proof to prevent ignition of flammable vapors.[9][10]

Safety Stations: Facilities must be equipped with easily accessible eyewash stations and

safety showers.[9][11]

Personal Protective Equipment (PPE): Essential for
Direct Handling
PPE provides a critical barrier between the researcher and the chemical. The selection must be

based on the specific hazards identified.
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Table 3: Recommended Personal Protective Equipment (PPE)

Body Part Protection Type
Rationale and
Specifications

Eyes/Face
Chemical Safety Goggles &

Face Shield

Tightly fitting safety goggles

conforming to EN166 (EU) or

NIOSH (US) are mandatory to

protect against splashes.[6][9]

A face shield should be worn

when handling larger

quantities.

Hands Chemical-Impermeable Gloves

Wear nitrile or neoprene

gloves.[6] Always inspect

gloves for integrity before use

and change them immediately

if contamination occurs.

Body
Flame-Resistant Lab Coat &

Protective Clothing

A flame-resistant lab coat worn

over appropriate personal

clothing is required.[6] For

larger-scale operations or spill

response, impervious clothing

or a chemical splash suit may

be necessary.

Respiratory Respirator (if needed)

If exposure limits are exceeded

or if working outside a fume

hood (not recommended), a

full-face respirator with an

appropriate organic vapor

cartridge (e.g., Type A) is

required.[9][10] A respiratory

protection program that meets

OSHA 29 CFR 1910.134 must

be followed.[9]
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Safe Handling Protocol
A systematic workflow is crucial for minimizing exposure and preventing accidents. The

following protocol outlines the essential steps for handling methyl 2-bromo-2-
methylpropanoate in a laboratory setting.

Experimental Workflow for Safe Handling
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1. Preparation Phase

2. Chemical Handling Phase

3. Post-Handling & Cleanup

Review SDS and
Experimental Protocol

Verify Fume Hood
Functionality

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Assemble and Inspect
Glassware/Apparatus

Ground and bond container
and receiving equipment

Use non-sparking tools
to open container

Dispense required amount
inside fume hood

Keep container tightly
closed when not in use

Decontaminate glassware
and work surfaces

Dispose of waste in
approved, labeled container

Remove PPE carefully
(Gloves last)

Wash hands thoroughly
with soap and water

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 2-Bromo-2-Methylpropanoate.

Key Procedural Steps:
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Preparation: Before any work begins, thoroughly review this guide and the substance's

Safety Data Sheet (SDS).[12] Ensure all engineering controls are functional and all

necessary PPE is available and in good condition.

Grounding and Bonding: Because this is a flammable liquid, static electricity can serve as an

ignition source.[6][13] Always ground and bond containers and receiving equipment during

transfers to prevent static discharge.[6][7][10]

Use of Non-Sparking Tools: Use tools made of non-sparking materials (e.g., brass, bronze)

to open containers or for any manipulation that could create a spark.[9][11]

Container Management: Keep the container tightly closed when not in use to minimize the

release of flammable and irritating vapors.[6][7]

Waste Disposal: Dispose of waste and empty containers in accordance with all local,

regional, and national regulations.[6] Label waste containers clearly.

Storage Requirements
Proper storage is critical for maintaining chemical stability and preventing hazardous situations

like fires or the release of toxic fumes.

Table 4: Storage Conditions Summary
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Parameter Requirement Rationale & Source(s)

Temperature

Store in a cool, well-ventilated

place.[6][13] Recommended:

2-8°C.[14]

Prevents buildup of vapor

pressure and reduces

flammability risk.

Atmosphere
Store under an inert gas (e.g.,

nitrogen or argon).[14]

The compound may be

sensitive to air or moisture

over time.

Ignition Sources

Store in a "Flammables Area"

away from heat, sparks, open

flames, and other ignition

sources.[6][9]

The vapor is flammable and

can travel a considerable

distance to an ignition source.

Container
Keep container tightly closed

in a dry place.[6][13]

Prevents vapor escape and

contamination.

Incompatibilities
Strong oxidizing agents, acids,

and bases.[5][15]

Contact with these materials

can lead to violent reactions or

decomposition.

Emergency Procedures
Despite all precautions, accidents can happen. Being prepared with clear, actionable

emergency protocols is a non-negotiable aspect of laboratory safety.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if present and

easy to do.[6] Seek immediate medical attention.[3]

Skin Contact: Take off immediately all contaminated clothing.[6] Flush skin with plenty of

water and soap for at least 15 minutes. Seek medical attention if irritation develops or

persists.[6]
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Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[6] If

breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting.[13] Rinse mouth with water. Never give anything by

mouth to an unconscious person.[13] Seek immediate medical attention.

Spill Response Protocol (Minor Spill)
This protocol is for small spills (<100 mL) that can be safely managed by trained laboratory

personnel. For major spills, evacuate the area and contact emergency responders.

Alert Personnel: Alert others in the immediate area of the spill.

Remove Ignition Sources: Immediately turn off all nearby ignition sources (burners, hot

plates, equipment).[9]

Ventilate the Area: Ensure the fume hood is operating at maximum capacity.

Don Additional PPE: Wear a respirator, chemical splash suit, and double-glove if not already

doing so.

Contain and Absorb: Contain the spill with an inert absorbent material like vermiculite, sand,

or earth.[9] Do not use combustible materials like paper towels to absorb the bulk of the spill.

Collect Residue: Using non-sparking tools, carefully scoop the absorbed material into a

suitable, labeled container for hazardous waste disposal.[11]

Decontaminate: Wipe the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous

waste.[6]

Decision Tree for Spill Response
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Spill Occurs

Is the spill >100mL OR
are you untrained/alone?

EVACUATE AREA
Alert others

Call Emergency Responders

Yes

Are there ignition
sources nearby?

No

Safely remove all
ignition sources

Yes

Don appropriate PPE
(respirator, etc.)

No

Follow Minor Spill
Cleanup Protocol

Decontaminate & Report

Click to download full resolution via product page

Caption: Decision-making guide for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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